Cas no 862976-99-6 (2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4-methoxy-1,3-benzothiazole)

• Product Name: 2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4-methoxy-1,3-benzothiazole
• CAS No: 862976-99-6
• MF: C₁₉H₁₈N₄OS₂
• MW: 382.502420902252
• CID: 6020038
• PubChem ID: 3240147
• Update Time: 2025-10-17

2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4-methoxy-1,3-benzothiazole
• 2-(4-(benzo[d]thiazol-2-yl)piperazin-1-yl)-4-methoxybenzo[d]thiazole
• Benzothiazole, 2-[4-(2-benzothiazolyl)-1-piperazinyl]-4-methoxy-
• MLS000045481
• CHEMBL1433290
• AKOS024591189
• SR-01000105412-1
• 2-[4-(1,3-benzothiazol-2-yl)piperazino]-4-methoxy-1,3-benzothiazole
• 2-[4-(1,3-benzothiazol-2-yl)-1-piperazinyl]-4-methoxy-1,3-benzothiazole
• AB00418277-04
• cid_3240147
• SR-01000105412
• SMR000027238
• 862976-99-6
• F0647-0041
• BDBM42931
• HMS2358P15
• 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole

• Inchi： 1S/C19H18N4OS2/c1-24-14-6-4-8-16-17(14)21-19(26-16)23-11-9-22(10-12-23)18-20-13-5-2-3-7-15(13)25-18/h2-8H,9-12H2,1H3
• InChI Key： RPIKGMMXQXBQBM-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(OC)=C2N=C1N1CCN(C2=NC3=CC=CC=C3S2)CC1

Computed Properties

• Exact Mass: 382.09220356g/mol
• Monoisotopic Mass: 382.09220356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 570.5±60.0 °C(Predicted)
• pka: 5.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4-methoxy-1,3-benzothiazole

Compound CAS No: 862976-99-6 - 2-(4-(1,3-Benzo[d]thiazol-2-yl)piperazin-1-yl)-4-methoxybenzene

Compound CAS No: 862976-99-6, also known as 2-(4-(1,3-benzo[d]thiazol-2-yl)piperazin-1-yl)-4-methoxybenzene, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials.

The molecular structure of this compound is characterized by a piperazine ring fused with a benzothiazole moiety, which introduces significant steric and electronic effects. The presence of the methoxy group at the 4-position further enhances its reactivity and selectivity in various chemical reactions. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its ability to participate in Cu-catalyzed Ullmann coupling reactions, which has been extensively explored in recent years. This reactivity has enabled the construction of complex heterocyclic frameworks with high precision. Moreover, its application in click chemistry has opened new avenues for the synthesis of advanced materials, including stimuli-responsive polymers and nanomaterials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the benzothiazole moiety plays a critical role in modulating the compound's optical and electronic properties, making it a promising candidate for use in organic electronics and optoelectronic devices.

In terms of synthesis, this compound can be efficiently prepared via a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has significantly improved the reaction yield and purity, making it more accessible for large-scale production.

The biological evaluation of this compound has shown promising results in vitro, particularly in its ability to inhibit key enzymes involved in neurodegenerative diseases. Preclinical studies suggest that it may serve as a lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions.

In conclusion, CAS No: 862976-99-6, or 2-(4-(1,3-benzo[d]thiazol-2-yl)piperazin-1-ylium)-4-methoxybenzene, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. Its unique chemical properties and versatile reactivity continue to drive innovative research across multiple disciplines.